1,3-Dinitrobenzene
1,3-Dinitrobenzene
M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999)
1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin.
m-Dinitrobenzene can cause male reproductive toxicity according to The Environmental Protection Agency (EPA).
1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin.
m-Dinitrobenzene can cause male reproductive toxicity according to The Environmental Protection Agency (EPA).
Brand Name:
Vulcanchem
CAS No.:
99-65-0
VCID:
VC20857027
InChI:
InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C6H4N2O4
C6H4N2O4
C6H4(NO2)2
C6H4N2O4
C6H4(NO2)2
Molecular Weight:
168.11 g/mol
1,3-Dinitrobenzene
CAS No.: 99-65-0
Cat. No.: VC20857027
Molecular Formula: C6H4N2O4
C6H4N2O4
C6H4(NO2)2
Molecular Weight: 168.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999) 1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin. m-Dinitrobenzene can cause male reproductive toxicity according to The Environmental Protection Agency (EPA). |
|---|---|
| CAS No. | 99-65-0 |
| Molecular Formula | C6H4N2O4 C6H4N2O4 C6H4(NO2)2 |
| Molecular Weight | 168.11 g/mol |
| IUPAC Name | 1,3-dinitrobenzene |
| Standard InChI | InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H |
| Standard InChI Key | WDCYWAQPCXBPJA-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Boiling Point | 556 °F at 756 mmHg (NTP, 1992) 302.8 °C @ 770 mm Hg 300-303 °C 572 °F |
| Colorform | Yellowish crystals Colorless to yellow, rhombic needles or plates Pale white or yellow, crystalline solid. |
| Flash Point | 302 °F (NIOSH, 2024) 302 °F 302 °F (CLOSED CUP) 149 °C |
| Melting Point | 194 °F (NTP, 1992) 89-90 °C 90 °C 192 °F |
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